2-fluoro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]benzenesulfonamide

• IUPAC Name: 2-fluoro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]benzenesulfonamide
• InChI: InChI=1S/C20H17FN2O4S/c21-16-6-1-2-8-19(16)28(25,26)22-15-10-9-14-5-3-11-23(17(14)13-15)20(24)18-7-4-12-27-18/h1-2,4,6-10,12-13,22H,3,5,11H2
• InChI Key: PBUMSEQCJADALK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)NS(=O)(=O)C3=CC=CC=C3F)N(C1)C(=O)C4=CC=CO4
• Molecular Formula: C20H17FN2O4S
• Molecular Weight: 400.4 g/mol

Description

The compound “2-fluoro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]benzenesulfonamide” is a chemical compound with the molecular formula C20H17FN2O4S. It has a molecular weight of 400.4233832.

Molecular Structure Analysis

The molecular structure of this compound is based on its molecular formula, C20H17FN2O4S. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and an oxygen. It also contains a quinoline ring, which is a heterocyclic aromatic organic compound with two fused rings, a benzene ring and a pyridine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 400.4233832. Unfortunately, other specific physical and chemical properties like melting point, boiling point, and density were not found in the retrieved data.

Scientific Research Applications

Catalytic Protodeboronation

F2050-0098: can be utilized in the catalytic protodeboronation of pinacol boronic esters. . The compound’s role in this reaction could provide a pathway for the synthesis of complex molecules, including pharmaceuticals and agrochemicals.

Biological Potential of Indole Derivatives

The indole moiety within F2050-0098 suggests its potential in the development of bioactive compounds. . This compound could serve as a key scaffold in medicinal chemistry for the synthesis of new therapeutic agents.

Metal Complex Formation

F2050-0098: may act as a ligand in the formation of metal complexes. . The furan and sulfonamide groups in the compound provide multiple sites for metal coordination, which can be explored for creating novel catalysts.

Furfural Chemistry

Given the furan component of F2050-0098 , it could be involved in the chemistry of furfural and its derivatives. . Research into the compound’s role in furfural chemistry could lead to the development of sustainable chemical processes.

Suzuki-Miyaura Coupling

The boronic ester functionality in related compounds suggests that F2050-0098 might be applicable in Suzuki-Miyaura coupling reactions. .

Radical-Polar Crossover Reactions

F2050-0098: could be a candidate for radical-polar crossover reactions. These reactions are significant in organic chemistry for constructing complex molecular architectures. .